Cas no 17407-98-6 (2-Anthracenesulfonyl chloride)

• Product Name: 2-Anthracenesulfonyl chloride
• CAS No: 17407-98-6
• MF: C₁₄H₉ClO₂S
• MW: 276.738061666489
• MDL: MFCD00467322
• CID: 197922
• PubChem ID: 329748237
• Update Time: 2025-11-02

2-Anthracenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• Anthracene-2-sulfonyl chloride
• 2-Anthracenesulfonyl chloride
• Anthracen-2-sulfonylchlorid
• anthracen-2-ylsulfonyl chloride
• 2-Anthracenesulfonic acid chloride
• Anthracene-2-sulfonic acid chloride
• NSC 140126
• beta-Anthracenesulfonyl chloride
• 2-Anthracenylsulfonyl chloride
• 2-Anthracene sulfonyl chloride
• AKOS016016503
• NSC140126
• 17407-98-6
• anthracene-2-sulfonylchloride
• 2-Anthracenesulfonyl chloride, BioReagent, suitable for fluorescence, >=90.0% (HPLC)
• NSC-140126
• FT-0611285
• MFCD00467322
• BETA-NICOTINAMIDEMONONUCLEOTIDE
• SCHEMBL1149006
• DTXSID50300946
• Anthrazen-2-sulfochlorid
• J-100020
• FZAQROFXYZPAKI-UHFFFAOYSA-N
• HY-D0030
• 2-Anthracenesulfonylchloride
• CS-0009921
• DTXCID80252080
• DB-017499

• MDL： MFCD00467322
• Inchi： 1S/C14H9ClO2S/c15-18(16,17)14-6-5-12-7-10-3-1-2-4-11(10)8-13(12)9-14/h1-9H
• InChI Key： FZAQROFXYZPAKI-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC2=CC3C=CC=CC=3C=C2C=1)(=O)=O

Computed Properties

• Exact Mass: 276.00100
• Monoisotopic Mass: 276.001
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 401
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 42.5A^2

Experimental Properties

• Color/Form: No data available
• Density: 1.424±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 142.5 ºC
• Boiling Point: 467.8 °C at 760 mmHg
• Flash Point: 236.7 °C
• Refractive Index: 1.704
• Solubility: Insuluble (5.3E-3 g/L) (25 ºC),
• PSA: 42.52000
• LogP: 5.00130

2-Anthracenesulfonyl chloride Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3261 8
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26; S36/37/39; S45
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Storage Condition：Store at 4°C,-4At ℃Store…Better
• Safety Term：S26-36/37/39-45
• Risk Phrases：R34

Related Categories

• Other Chemical Reagents

Additional information on 2-Anthracenesulfonyl chloride

Comprehensive Overview of 2-Anthracenesulfonyl Chloride (CAS No. 17407-98-6): Properties, Applications, and Innovations

2-Anthracenesulfonyl chloride (CAS No. 17407-98-6) is a specialized organic compound widely recognized for its role as a versatile sulfonation reagent in synthetic chemistry. This compound, characterized by its anthracene backbone and reactive sulfonyl chloride group, is pivotal in the synthesis of fluorescent dyes, photoactive materials, and advanced pharmaceutical intermediates. Its unique structure enables selective functionalization, making it a valuable tool for researchers exploring molecular probes and organic electronics.

In recent years, the demand for high-purity 2-Anthracenesulfonyl chloride has surged due to its applications in green chemistry and sustainable material development. Scientists are leveraging its properties to design energy-efficient sensors and light-harvesting systems, aligning with global trends in renewable energy and environmental monitoring. The compound’s ability to form stable covalent bonds with amines and alcohols further enhances its utility in bioconjugation and polymer chemistry.

From a technical perspective, CAS No. 17407-98-6 exhibits notable stability under controlled conditions, though it requires handling in anhydrous environments to prevent hydrolysis. Analytical techniques such as HPLC and NMR spectroscopy are routinely employed to verify its purity, a critical factor for applications in high-performance optoelectronics. Innovations in microfluidic synthesis have also streamlined its production, reducing waste and improving yield—a response to the growing emphasis on process intensification in chemical manufacturing.

The compound’s relevance extends to interdisciplinary research, particularly in cancer diagnostics and targeted drug delivery. For instance, derivatives of 2-Anthracenesulfonyl chloride are being investigated as photo-triggered therapeutics, where light-activated mechanisms enable precise treatment modalities. This aligns with the broader personalized medicine movement, addressing frequent search queries about "next-generation biomedical tools" and "non-invasive therapies".

Environmental considerations are equally paramount. Researchers are evaluating the biodegradability of anthracene-based compounds, including 17407-98-6, to mitigate ecological impact. Such studies resonate with public interest in "eco-friendly chemicals" and "green alternatives to traditional reagents"—topics frequently highlighted in academic and industrial forums.

In summary, 2-Anthracenesulfonyl chloride (CAS No. 17407-98-6) represents a convergence of innovation and practicality. Its adaptability across material science, biomedicine, and environmental technology underscores its enduring significance. As industries prioritize sustainability and precision chemistry, this compound is poised to remain at the forefront of scientific advancement.